(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(4-ethoxyphenyl)-N-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C16H16N2O2/c1-2-20-15-8-5-13(6-9-15)7-10-16(19)18-14-4-3-11-17-12-14/h3-12H,2H2,1H3,(H,18,19)/b10-7+
• InChI Key: RUMLRNVOHPDJLG-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC(=O)NC2=CN=CC=C2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C(=O)NC2=CN=CC=C2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide is an organic compound that belongs to the class of acrylamides. Acrylamides are known for their wide range of applications in various fields, including chemistry, biology, and medicine. This compound features a pyridine ring and an ethoxyphenyl group, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide typically involves the reaction of 3-pyridinecarboxaldehyde with 4-ethoxyphenylamine in the presence of a base, followed by the addition of acryloyl chloride. The reaction is carried out under controlled conditions to ensure the formation of the desired (E)-isomer.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

N-(3-Pyridinyl)-3-phenylacrylamide: Lacks the ethoxy group, which may affect its chemical properties and applications.

N-(3-Pyridinyl)-3-(4-methoxyphenyl)acrylamide: Contains a methoxy group instead of an ethoxy group, leading to different reactivity and biological activity.

Uniqueness

(E)-N-(3-Pyridinyl)-3-(4-ethoxyphenyl)acrylamide is unique due to the presence of both the pyridine ring and the ethoxyphenyl group